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Compound Name: 2-(Aminomethyl)benzonitrile

CAS No.: 344957-25-1

Cat. No.: B1289245

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of modern medicinal chemistry and organic synthesis, the strategic use of

versatile building blocks is paramount to the efficient discovery and development of novel

therapeutic agents. Among these, 2-(aminomethyl)benzonitrile, also known by its IUPAC

name and as 2-cyanobenzylamine, has emerged as a pivotal intermediate. Its unique

bifunctional nature, possessing both a nucleophilic primary amine and an electrophilic nitrile

group in a sterically defined ortho relationship, offers a rich platform for the construction of

complex heterocyclic scaffolds. This guide, intended for the discerning researcher and drug

development professional, provides a comprehensive technical overview of 2-
(aminomethyl)benzonitrile, from its fundamental chemical identity to its applications in the

synthesis of pharmacologically relevant molecules. By elucidating its synthesis, reactivity, and

analytical characterization, we aim to equip scientists with the knowledge to fully exploit the

synthetic potential of this valuable compound.
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IUPAC Name: 2-(aminomethyl)benzonitrile[1][2]

Synonyms: 2-cyanobenzylamine, o-cyanobenzylamine[1]

CAS Number: 344957-25-1[1]

Molecular Formula: C₈H₈N₂[1]

Molecular Weight: 132.16 g/mol [1][2]

The structural arrangement of a benzylamine core with a nitrile substituent at the ortho position

is the key determinant of its chemical behavior. The primary amine group acts as a potent

nucleophile and a base, while the nitrile group can undergo a variety of transformations,

including reduction and hydrolysis. This duality of function is central to its utility in synthetic

chemistry.

Table 1: Physicochemical Properties of 2-(Aminomethyl)benzonitrile

Property Value Source

Molecular Weight 132.16 g/mol [1][2]

Molecular Formula C₈H₈N₂ [1]

Boiling Point 255.8±15.0 °C (Predicted)

Density 1.10±0.1 g/cm³ (Predicted)

pKa 8.01±0.10 (Predicted)

Appearance Solid

Synthesis of 2-(Aminomethyl)benzonitrile
The synthesis of 2-(aminomethyl)benzonitrile can be approached through several routes,

primarily involving the reduction of a suitable precursor. A common and effective strategy is the

reduction of 2-cyanobenzaldehyde.

Reductive Amination of 2-Cyanobenzaldehyde
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A robust method for the preparation of 2-(aminomethyl)benzonitrile is the reductive amination

of 2-cyanobenzaldehyde. This two-step, one-pot procedure involves the initial formation of an

imine with ammonia, followed by in-situ reduction.

Experimental Protocol: Synthesis of 2-(Aminomethyl)benzonitrile via Reductive Amination

Materials:

2-Cyanobenzaldehyde

Ammonia (in methanol, 7N)

Sodium borohydride (NaBH₄)

Methanol (MeOH)

Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Imine Formation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-

cyanobenzaldehyde (1.0 eq) in methanol. To this solution, add a solution of ammonia in

methanol (7N, 2.0 eq) dropwise at 0 °C. Allow the reaction mixture to stir at room

temperature for 2 hours. The progress of the imine formation can be monitored by Thin Layer

Chromatography (TLC).

Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium borohydride (1.5 eq)

portion-wise over 15 minutes, ensuring the temperature does not exceed 10 °C. After the

addition is complete, remove the ice bath and allow the reaction to stir at room temperature

for an additional 4 hours.
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Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers and

wash with brine.

Purification: Dry the combined organic extracts over anhydrous MgSO₄, filter, and

concentrate under reduced pressure to yield the crude product. The crude 2-
(aminomethyl)benzonitrile can be purified by column chromatography on silica gel using a

gradient of ethyl acetate in hexanes to afford the pure product as a solid.

Causality in Experimental Choices:

The use of a methanolic ammonia solution provides both the nitrogen source for the imine

and a suitable solvent for the reaction.

The portion-wise addition of sodium borohydride at low temperature is crucial to control the

exothermic reaction and prevent over-reduction or side reactions.

The aqueous work-up with a mild base like sodium bicarbonate neutralizes any acidic

byproducts and facilitates the extraction of the amine product into the organic phase.

Alternative Synthetic Routes
Another viable route to 2-(aminomethyl)benzonitrile is the reduction of 2-nitrobenzonitrile.

This transformation is typically achieved through catalytic hydrogenation using catalysts such

as palladium on carbon (Pd/C) or through chemical reduction using reagents like tin(II) chloride

in the presence of a strong acid.

Chemical Reactivity and Synthetic Applications
The synthetic utility of 2-(aminomethyl)benzonitrile is primarily derived from the reactivity of

its amino and nitrile functionalities. This allows for its use as a key precursor in the synthesis of

a variety of heterocyclic compounds, most notably quinazolines.

Synthesis of Quinazoline Derivatives
Quinazolines are a class of bicyclic heteroaromatic compounds that are prevalent in many

biologically active molecules and approved pharmaceuticals. 2-(Aminomethyl)benzonitrile
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serves as an excellent starting material for the construction of the quinazoline scaffold through

condensation reactions.[3][4][5][6]

Workflow for Quinazoline Synthesis:

2-(Aminomethyl)benzonitrile

Condensation

Aldehyde or Amine

Imine Intermediate

Formation of Imine

Intramolecular Cyclization

Dihydronaphthyridine Intermediate

Oxidation/Aromatization

Quinazoline Derivative

Final Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of quinazolines from 2-
(aminomethyl)benzonitrile.
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An acceptorless dehydrogenative coupling of 2-(aminomethyl)benzonitrile with alcohols,

catalyzed by nickel complexes, provides an efficient and atom-economical route to

quinazolines.[3] This methodology avoids the need for stoichiometric oxidants, making it a

greener synthetic alternative.

Role in Drug Development
The benzonitrile moiety is a recognized pharmacophore in medicinal chemistry, and its

derivatives have been explored for a range of therapeutic applications.[7][8] The structural motif

of 2-(aminomethyl)benzonitrile is a precursor to compounds with potential biological activity.

For instance, derivatives of 2-(aminomethyl)benzimidazole, which can be synthesized from

related starting materials, have been investigated as potential tyrosine kinase inhibitors for

cancer therapy.[9][10]

The synthesis of novel 2-({2-[(dialkylamino)methyl]quinazolin-4-one-3-yl}methyl)benzonitrile

derivatives has been explored for their potential as dipeptidyl peptidase-4 (DPP-4) inhibitors in

the context of antidiabetic drug discovery.[11]

Analytical Characterization
The unambiguous identification and purity assessment of 2-(aminomethyl)benzonitrile are

critical for its use in research and development. A combination of spectroscopic techniques is

employed for its characterization. While specific experimental spectra for 2-
(aminomethyl)benzonitrile are not readily available in public databases, the expected spectral

features can be predicted based on its structure and data from closely related analogs like 2-

aminobenzonitrile.[12][13][14][15][16]

Table 2: Predicted Spectroscopic Data for 2-(Aminomethyl)benzonitrile
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Technique Expected Features

¹H NMR

- Aromatic protons (4H): Complex multiplet in

the range of δ 7.2-7.8 ppm. - Methylene protons

(-CH₂-): Singlet around δ 3.8-4.2 ppm. - Amine

protons (-NH₂): Broad singlet, chemical shift is

concentration and solvent dependent.

¹³C NMR

- Aromatic carbons (6C): Multiple signals

between δ 110-150 ppm. - Nitrile carbon (-CN):

Signal around δ 117-120 ppm. - Methylene

carbon (-CH₂-): Signal around δ 45-50 ppm.

FTIR (cm⁻¹)

- N-H stretch (amine): Two bands in the region

of 3300-3500 cm⁻¹. - C≡N stretch (nitrile):

Sharp, medium intensity band around 2220-

2240 cm⁻¹. - C-H stretch (aromatic): Bands

above 3000 cm⁻¹. - C-H stretch (aliphatic):

Bands below 3000 cm⁻¹. - C=C stretch

(aromatic): Bands in the 1450-1600 cm⁻¹

region.

Mass Spec. - Molecular Ion (M⁺): Expected at m/z = 132.

Self-Validating Analytical Workflow:

A robust analytical workflow for the confirmation of 2-(aminomethyl)benzonitrile's structure

and purity involves a multi-technique approach. High-resolution mass spectrometry (HRMS)

would confirm the elemental composition. ¹H and ¹³C NMR spectroscopy, including 2D

techniques like COSY and HSQC, would elucidate the proton and carbon framework and their

connectivity. FTIR spectroscopy would confirm the presence of the key amine and nitrile

functional groups. Finally, the purity would be quantitatively assessed by High-Performance

Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Conclusion
2-(Aminomethyl)benzonitrile stands as a testament to the power of bifunctional scaffolds in

synthetic chemistry. Its well-defined structure and predictable reactivity provide a reliable
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platform for the construction of diverse and complex molecular architectures, particularly

nitrogen-containing heterocycles of medicinal importance. This guide has provided a technical

foundation for understanding and utilizing this key intermediate, from its synthesis and

characterization to its application in the development of potential therapeutic agents. As the

quest for novel pharmaceuticals continues, the strategic application of versatile building blocks

like 2-(aminomethyl)benzonitrile will undoubtedly remain a cornerstone of innovation in drug

discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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